Cas no 31501-11-8 (cis-3-Hexenyl caproate)

cis-3-Hexenyl caproate Properties

Names and Identifiers

• cis-3-Hexenyl caproate
• (Z)-Hex-3-enyl hexanoate
• (cis)-3-Hexenyl hexanoate
• cis-3-Hexen-1-yl Hexanoate
• (Z)-3-hexen-1-yl caproate
• (Z)-3-hexenyl hexanoate
• Cis-Hex-3-Enyl Hexanoate
• 3-hexenylbutyrate
• C3 HEXENYL BUTYRATE
• cis-3-hexene-1-ol n-butyrate
• cis-3-hexenyl butanoate
• cis-3-hexenyl hexanoate
• cis-3-hexenyl n-butyrate
• FEMA 3403
• HEX-3-ENYL BUTYRATE
• Hexanoic Acid cis-3-Hexen-1-yl Ester
• HEXENYL-CIS-3-BUTYRATE
• Leaf butyrate
• cis-3-Hexenylhexanoate
• +Expand

• MDL： MFCD00036552
• InChIKey： RGACQXBDYBCJCY-ALCCZGGFSA-N
• Inchi： 1S/C12H22O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h5,7H,3-4,6,8-11H2,1-2H3/b7-5-
• SMILES： CC/C=C\CCOC(=O)CCCCC

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 14
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.46620
• PSA: 26.30000
• Refractive Index: n20/D 1.473(lit.)
• Boiling Point: 115 ℃/15 mmHg(lit.)
• Melting Point: 17.88°C (estimate)
• Flash Point: 220 °F
• FEMA: 3403 | CIS-3-HEXENYL HEXANOATE
• Color/Form: Colorless to yellowish liquid, with strong diffuse fruit green aroma and pear like taste
• Solubility: Soluble in ethanol, propylene glycol and most non-volatile oils, insoluble in water
• Density: 0.880(lit.)

cis-3-Hexenyl caproate Security Information

• Symbol: GHS07
• RTECS：MO8380000
• WGK Germany：2
• Safety Term：26-36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

cis-3-Hexenyl caproate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters